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Compound of Interest

Compound Name: Trioctylaluminum

Cat. No.: B093873 Get Quote

An in-depth examination of the properties, synthesis, and applications of Trioctylaluminum
(TOA), with a focus on its role in Ziegler-Natta polymerization and as a reagent in organic

synthesis.

Introduction
Trioctylaluminum (TOA), a prominent organoaluminum compound, is a vital component in

various chemical processes, particularly in the field of polymer science. This guide provides a

detailed overview of its chemical and physical properties, synthesis, and key applications, with

a special emphasis on its function as a cocatalyst in Ziegler-Natta polymerization. Safety and

handling protocols are also addressed to ensure its proper use in a laboratory and industrial

setting.

Core Properties of Trioctylaluminum
Trioctylaluminum is typically a colorless to pale yellow liquid known for its high reactivity,

especially as a Lewis acid and alkylating agent. It is soluble in non-polar organic solvents.
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Property Value Source

CAS Number 1070-00-4

Molecular Formula C₂₄H₅₁Al

Molecular Weight 366.64 g/mol

Synonyms
Tri-n-octylaluminum, TNOA,

Aluminum tri-n-octyl

Physicochemical Properties
Property Value Source

Appearance Colorless liquid

Boiling Point
120-125 °C at 0.1 mmHg

(neat)

Melting Point < -40 °C

Density 0.701 g/mL at 25 °C

Flash Point -21 °C (-5.8 °F) - closed cup

**Reactivity
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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